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Compound of Interest

Compound Name: Vonoprazan fumarate impurity 4
Cat. No.: B8218903
Get Quote
\ J

Application Note: Spectroscopic Profiling & Characterization of Vonoprazan Impurity 4

Part 1: Executive Summary & Chemical Context

1.1 The Target Impurity In the synthesis and stability profiling of Vonoprazan Fumarate (a
potassium-competitive acid blocker), "Impurity 4" most commonly refers to the Hydroxymethyl
derivative. This species typically arises as a process intermediate (incomplete reductive
amination) or a degradation product (oxidative deamination/hydrolysis).

Common Name: Vonoprazan Hydroxymethyl Impurity

Chemical Name: [5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-ylJmethanol[1][2][3]

CAS Number: 2169271-28-5[3][4]

Molecular Formula:

[2]141[5]

Molecular Weight: 332.35 g/mol [4]
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e Criticality: ICH Q3A(R2) requires identification if >0.10%. Its structural similarity to the API
makes chromatographic resolution and spectroscopic differentiation critical.

I\ CRITICAL DISAMBIGUATION: Commercial indexing for Vonoprazan impurities varies.
Some vendors list the 4-fluoro regioisomer (CAS 881733-36-4) as "Impurity 4."[3] This protocol
primarily addresses the Hydroxymethyl derivative (CAS 2169271-28-5) but provides a specific

NMR differentiation module (Section 3.3) to distinguish it from the regioisomer.

1.2 Structural Comparison

Impurity 4 4-Fluoro Isomer
Feature Vonoprazan (API) .
(Hydroxymethyl) (Alt. Impurity 4)
Methylaminomethyl ( Hydroxymethy! ( Methylaminomethyl (
Side Chain
) ) )
Aromatic Ring 2-Fluorophenyl 2-Fluorophenyl 4-Fluorophenyl
MwW 345.39 332.35 345.39
) ) ) Regioisomer (F
Key Difference Basic Amine Neutral Alcohol

position)

Part 2: Spectroscopic Workflows & Protocols
Workflow Visualization
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Crude Vonoprazan Sample
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:
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m/z 333.06 [M+H]+ Shift: ~4.4 ppm (CH2-OH)
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Figure 1: Analytical workflow for the isolation and confirmation of Vonoprazan Impurity 4.

Protocol A: LC-MS/MS Identification

Objective: Determine molecular mass and fragmentation pattern to confirm the loss of the
methylamine moiety.

Instrument Parameters:

¢ System: Q-TOF or Triple Quadrupole LC-MS.
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Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

Mobile Phase:

o A:0.1% Formic Acid in Water.

o B: Acetonitrile.[6]

Gradient: 5% B to 95% B over 10 mins.

lonization: ESI Positive Mode.

Data Analysis & Interpretation:

Parameter Vonoprazan (API) Impurity 4 (Target) Mechanistic Insight

Mass shift of

Da corresponds to

Precursor lon 346.12 333.06 replacement of
(30) with

(17).

Loss of sulfonyl-
Fragment 1 (Base pyridine moiety. The
Peak) core pyrrole retains

the modification.

Impurity 4 readily

loses water to form a

Loss of Loss of stabilized carbocation,
Fragment 2 '
(31 Da) (18 Da) a signature of

benzylic/allylic

alcohols.
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Self-Validating Step:
e Check: Inject a blank. Ensure no carryover at

333.

e Check: If

is 346 (same as API) but RT is different, you likely have the 4-fluoro isomer, not the alcohol.

Protocol B: NMR Structural Elucidation

Obijective: Definitive proof of the hydroxymethyl group and confirmation of the 2-fluoro
substitution pattern.

Sample Preparation:
e Dissolve 5-10 mg of isolated Impurity 4 in

DMSO-d6.

e Note: DMSO is preferred over
to visualize the hydroxyl proton (exchangeable) and prevent overlap.
Key Diagnostic Signals (

H NMR, 400/500 MHz):
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Vonoprazan Shift ( Impurity 4 Shift (
Moiety Analysis
ppm) ppm)
N-Methyl ( Confirms loss of
Absent
) (s) methylamine.
Downfield shift due to
Oxygen
Methylene Bridge ( (dors) electronegativity.
) Appears as a doublet
if OH couples.
Diagnostic "Smoking
Hydroxyl Proton ( Gun" for Impurity 4.
Absent (torbrs) Disappears on

)

shake.

Aromatic Region

2-Fluoro Pattern

2-Fluoro Pattern

Multiplet structure
should match API,
confirming the ring is

unchanged.

Differentiation from 4-Fluoro Isomer (Regioisomer): If the MS showed

346 (same as API), examine the aromatic region:

e Impurity 4 (2-Fluoro): Complex multiplets (ABCD system) due to lack of symmetry.

e 4-Fluoro Isomer: Symmetric AA'BB' system (two distinct doublets/multiplets) in the phenyl

ring region (

ppm).

Protocol C: IR Spectroscopy (ATR Method)

Objective: Rapid confirmation of functional group change.

e Method: Attenuated Total Reflectance (ATR) FTIR.
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e Scan Range: 4000 — 600 cm™1.
» Diagnostic Bands:

o Vonoprazan: N-H stretch (weak/medium)

o Impurity 4:0-H stretch (Broad, strong)

o Common: Sulfonyl stretch (

Part 3: Synthesis & Origin Logic

Understanding the origin aids in troubleshooting the manufacturing process.

Reduction
(NaBH4/Side Rxn)
Aldehyde Intermediate [ Reductive Amination Hydrolysis
(Precursor) (Degra dation) - (Alcohol Derivative)

(MeNH2)
Vonoprazan [Ny
i

Click to download full resolution via product page

Figure 2: Formation pathway. Impurity 4 is primarily a byproduct of the reduction of the
aldehyde precursor if the amine source is deficient, or a hydrolysis product of the API.

Part 4: References

o BOC Sciences.Vonoprazan Fumarate Impurity 4 (CAS 2169271-28-5).[3][4] Product
Catalog. Link
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« Sigma-Aldrich.Vonoprazan Fumarate Impurity 4 Reference Standard.Link

e Luo, Z., et al. (2018). "Development of a stability-indicating HPLC method for simultaneous
determination of ten related substances in vonoprazan fumarate drug substance."[7] Journal
of Pharmaceutical and Biomedical Analysis, 149, 393-402. Link

e Kubo, K., et al. (2012). "Discovery of a novel pyrrole derivative 1-[5-(2-fluorophenyl)-1-
(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl]-N-methylmethanamine fumarate (TAK-438) as a
potassium-competitive acid blocker (P-CAB)." Journal of Medicinal Chemistry, 54(21). Link

¢ Clearsynth.Vonoprazan Impurity 4 (Isomer Variant).Link(Cited for disambiguation of the 4-
fluoro isomer).[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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